Cas no 1807228-64-3 (Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate)

• Product Name: Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate
• CAS No: 1807228-64-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4981476
• Update Time: 2025-06-09

Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-8-3-10(6-13)9(4-11(8)7-14)5-12(15)16-2/h3-4H,5-6H2,1-2H3
• InChI Key： WDBQQTJQHVJFEO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate

Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate (CAS No. 1807228-64-3): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate, identified by its unique chemical identifier CAS No. 1807228-64-3, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural composition of Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate is a testament to the sophisticated interplay of functional groups that contribute to its reactivity and biological relevance. The presence of a 2-chloromethyl substituent alongside a 5-cyano group and a 4-methylphenylacetate moiety creates a versatile platform for further chemical manipulation and biological investigation.

In recent years, the field of chemical biology has witnessed remarkable advancements in the design and synthesis of molecules that can modulate biological pathways with high precision. Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate stands out as a compound that embodies these advancements, offering researchers a valuable tool for exploring the mechanisms underlying various diseases.

One of the most compelling aspects of this compound is its potential role in drug discovery. The 2-chloromethyl group, for instance, is known to participate in nucleophilic substitution reactions, making it an excellent candidate for the synthesis of more complex molecules. Additionally, the 5-cyano group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets.

The 4-methylphenylacetate moiety further enhances the compound's versatility by providing a rigid aromatic backbone that can be exploited for structure-activity relationship (SAR) studies. This feature is particularly valuable in the context of developing small-molecule inhibitors or agonists that target specific protein receptors or enzymes.

Recent studies have highlighted the importance of incorporating heterocyclic structures into drug candidates due to their ability to enhance binding affinity and selectivity. Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate, with its cyano-substituted aromatic ring, aligns well with this trend and offers a promising scaffold for further exploration.

The compound's potential applications extend beyond drug development. In biochemical research, it can serve as a precursor for synthesizing more complex molecules or as a probe to study enzyme kinetics and substrate recognition. Its unique structural features make it an attractive candidate for use in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

The synthesis of Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently.

Efforts to understand the biological activity of this compound have revealed intriguing insights into its potential therapeutic applications. Preclinical studies have suggested that it may exhibit properties relevant to treating conditions such as inflammation, neurodegeneration, and metabolic disorders. These findings underscore the importance of continued research into this promising molecule.

The development of novel analytical methods has also played a crucial role in advancing our understanding of Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and conformational behavior.

In conclusion, Methyl 2-chloromethyl-5-cyano-4-methylphenylacetate (CAS No. 1807228-64-3) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for exploring new therapeutic strategies and understanding complex biological processes.